Thiacloprid

• CAS No.: 111988-49-9
• Product Name: Thiacloprid
• Molecular Formula: C10H9ClN4S
• Molecular Weight: 252.72 g/mol
• IUPAC Name: [3-[(6-chloropyridin-3-yl)methyl]-1,3-thiazolidin-2-ylidene]cyanamide
• Standard InChI: InChI=1S/C10H9ClN4S/c11-9-2-1-8(5-13-9)6-15-3-4-16-10(15)14-7-12/h1-2,5H,3-4,6H2
• Standard InChIKey: HOKKPVIRMVDYPB-UHFFFAOYSA-N
• SMILES: C1CSC(=NC#N)N1CC2=CN=C(C=C2)Cl
• Canonical SMILES: C1CSC(=NC#N)N1CC2=CN=C(C=C2)Cl
• Boiling Point: decomp >270 °C
• Colorform: Yellowish crystalline powder; Crystals from ethe
• Density: 1.46 g at 20 °C
• Melting Point: 136 °C
• Description: Thiacloprid is a nitrile that is cyanamide in which the hydrogens are replaced by a 1,3-thiazolidin-2-ylidene group which in turn is substituted by a (6-chloropyridin-3-yl)methyl group at the ring nitrogen. It has a role as a xenobiotic, an environmental contaminant and a neonicotinoid insectide. It is a member of thiazolidines, a nitrile and a monochloropyridine. It derives from a 2-chloropyridine and a cyanamide.
• Shelf Life: Stable under recommended storage conditions.; Stable to elevated temperatures; stable in presence of metal and metal ions. ... Stable for 2 weeks at 50 °C.
• Solubility: In water, 185 mg/L at 20 °C; At 20 °C, in: n-hexane, <0.1 g/L; xylene, 0.30 g/L; dichloromethane, 160 g/L; n-octanol, 1.4 g/L; n-propanol, 3.0 g/L; acetone, 64 g/L; ethyl acetate, 9.4 g/L; polyethylene glycol, 42 g/L; acetonitrile, 52 g/L; and DMSO, 150 g/L
• Synonyms: [N(Z)]-N-[3-[(6-chloro-3-pyridinyl)methyl]-2-thiazolidinylidene]cyanamide; [N(Z)]-[3-[(6-Chloro-3-pyridinyl)methyl]-2-thiazolidinylidene]cyanamide; Bariard; Biscaya; Calypso; Calypso (pesticide); Calypso 70WG; Calypso Ultra
• Vapor Pressure: 6.0X10-12 mm Hg at 20 °C (23X10-12 hPa at 20 °C)
• PubChem Compound: 115224
• Last Modified: Nov 11 2021